Cas no 805236-03-7 (2-Propanol, 1,3-bis[(4-methyl-3-cyclohexen-1-yl)methoxy]-)

• Product name: 2-Propanol, 1,3-bis[(4-methyl-3-cyclohexen-1-yl)methoxy]-
• CAS No: 805236-03-7
• MF: C₁₉H₃₂O₃
• MW: 308.45558
• CID: 705515
• PubChem ID: 71421203

2-Propanol, 1,3-bis[(4-methyl-3-cyclohexen-1-yl)methoxy]- Chemical and Physical Properties

Names and Identifiers

• 2-Propanol, 1,3-bis[(4-methyl-3-cyclohexen-1-yl)methoxy]-
• 1,3-bis[(4-methylcyclohex-3-en-1-yl)methoxy]propan-2-ol
• 805236-03-7
• DTXSID00840367

• Inchi： InChI=1S/C19H32O3/c1-15-3-7-17(8-4-15)11-21-13-19(20)14-22-12-18-9-5-16(2)6-10-18/h3,5,17-20H,4,6-14H2,1-2H3
• InChI Key： LRCKYSPGFLHPAI-UHFFFAOYSA-N
• SMILES： CC1=CCC(CC1)COCC(COCC2CCC(=CC2)C)O

Computed Properties

• Exact Mass: 308.23514488g/mol
• Monoisotopic Mass: 308.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7Ų
• XLogP3: 2.7